Cas no 2228711-01-9 (tert-butyl 4-(2-sulfanylethyl)-1H-imidazole-1-carboxylate)

Tert-butyl 4-(2-sulfanylethyl)-1H-imidazole-1-carboxylate is a protected imidazole derivative featuring a tert-butyloxycarbonyl (Boc) group and a sulfanylethyl side chain. The Boc group enhances stability, facilitating handling and storage, while the sulfanylethyl moiety provides reactivity for further functionalization, such as thiol-ene click chemistry or metal coordination. This compound is valuable in organic synthesis, particularly in the preparation of heterocyclic scaffolds and peptide mimetics. Its structural features make it suitable for applications in medicinal chemistry and materials science, where controlled reactivity and selective deprotection are required. The product is typically handled under inert conditions to preserve the thiol functionality.

tert-butyl 4-(2-sulfanylethyl)-1H-imidazole-1-carboxylate structure

2228711-01-9 structure

Product Name:tert-butyl 4-(2-sulfanylethyl)-1H-imidazole-1-carboxylate

CAS No:2228711-01-9

MF:C₁₀H₁₆N₂O₂S

MW:228.311241149902

CID:5902451

PubChem ID:165663876

Update Time:2025-11-02

tert-butyl 4-(2-sulfanylethyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(2-sulfanylethyl)-1H-imidazole-1-carboxylate
- EN300-1895371
- 2228711-01-9
- Inchi： 1S/C10H16N2O2S/c1-10(2,3)14-9(13)12-6-8(4-5-15)11-7-12/h6-7,15H,4-5H2,1-3H3
- InChI Key： TWOKWOYIROKWCV-UHFFFAOYSA-N
- SMILES： SCCC1=CN(C=N1)C(=O)OC(C)(C)C

Computed Properties

Exact Mass: 228.09324893g/mol
Monoisotopic Mass: 228.09324893g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 228
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 45.1Å²

tert-butyl 4-(2-sulfanylethyl)-1H-imidazole-1-carboxylate Pricemore >>

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